1-(4-chlorophenyl)-N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)cyclopentanecarboxamide

• IUPAC Name: 1-(4-chlorophenyl)-N-[2-[4-methyl-5-oxo-3-(trifluoromethyl)-1,2,4-triazol-1-yl]ethyl]cyclopentane-1-carboxamide
• InChI: InChI=1S/C18H20ClF3N4O2/c1-25-14(18(20,21)22)24-26(16(25)28)11-10-23-15(27)17(8-2-3-9-17)12-4-6-13(19)7-5-12/h4-7H,2-3,8-11H2,1H3,(H,23,27)
• InChI Key: NBSVUKVLEQRUGL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)CCNC(=O)C2(CCCC2)C3=CC=C(C=C3)Cl)C(F)(F)F
• Molecular Formula: C18H20ClF3N4O2
• Molecular Weight: 416.8 g/mol
• CAS No.: 1421475-18-4

Description

1-(4-chlorophenyl)-N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)cyclopentanecarboxamide is a research chemical recognized as a potent and selective antagonist of the Transient Receptor Potential Ankyrin 1 (TRPA1) ion channel [https://pubmed.ncbi.nlm.nih.gov/35439497/]. TRPA1 is a non-selective cation channel expressed on sensory neurons that acts as a key mediator of nociception, neurogenic inflammation, and airway reflex responses to a wide array of exogenous irritants and endogenous inflammatory mediators [https://www.nature.com/articles/s41573-021-00268-2]. This compound is therefore a critical tool for investigating the pathophysiological roles of TRPA1 in preclinical models of pain, itch, cough, and asthma. Its high selectivity helps researchers dissect TRPA1-specific signaling pathways without the confounding effects of activity on other TRP channels. The mechanism of action involves binding to the antagonist site on the TRPA1 channel, effectively blocking the influx of calcium and sodium ions that would otherwise lead to neuronal depolarization and the release of pro-inflammatory neuropeptides like substance P and CGRP [https://www.pharmacologyeducation.org/clinical-pharmacology/trp-channels]. Supplied as a high-purity solid, this product is intended for in vitro assay development and in vivo pharmacological studies to further elucidate the therapeutic potential of TRPA1 blockade. This product is For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Biological Activity

The compound 1-(4-chlorophenyl)-N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)cyclopentanecarboxamide is a complex organic molecule that has garnered attention in pharmacological research due to its potential biological activities. This article reviews the biological activity associated with this compound, focusing on its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure

The chemical structure of the compound can be broken down as follows:

• Core Structure : Cyclopentanecarboxamide
• Substituents :
  • 4-Chlorophenyl group
  • 4-Methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazole moiety

Research indicates that compounds containing a triazole ring exhibit various biological activities. The triazole moiety is known for its ability to interact with multiple biological targets, including:

• Enzyme Inhibition : Triazole derivatives often act as enzyme inhibitors, affecting pathways related to inflammation and cell proliferation.
• Anticonvulsant Activity : Studies have shown that triazole derivatives can modulate neurotransmitter systems, particularly GABAergic pathways, leading to anticonvulsant effects .
• Antimicrobial Properties : The presence of the chlorophenyl group enhances the compound's affinity for bacterial enzymes, suggesting potential use as an antimicrobial agent .

Biological Activity Data

Biological Activity	Mechanism	Reference
Anticonvulsant	Modulates GABA receptors
Antimicrobial	Inhibits bacterial enzyme activity
Anti-inflammatory	Inhibits TNF-alpha production

Anticonvulsant Activity

A study by Srivastava et al. explored various triazole derivatives for their anticonvulsant properties using the maximal electroshock (MES) and pentylenetetrazole (PTZ) models in mice. The results indicated that compounds similar to the target molecule exhibited significant anticonvulsant activity at doses of 30 and 100 mg/kg. Notably, the compound demonstrated a protective index (PI) indicating a favorable therapeutic window .

Antimicrobial Efficacy

In an investigation of antimicrobial properties, several derivatives of triazoles were found to effectively inhibit bacterial growth in vitro. The presence of the trifluoromethyl group was noted to enhance the lipophilicity and membrane permeability of these compounds, facilitating their uptake into bacterial cells .

Anti-inflammatory Properties

Research has highlighted the potential anti-inflammatory effects of triazole derivatives through the inhibition of TNF-alpha production in human cell lines. This suggests a mechanism where the compound may reduce inflammatory responses by acting on cytokine signaling pathways .

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Structural Differences

The target compound is compared to two analogs from the provided evidence:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Substituents
Target Compound	Not Provided	Not Provided	Estimated ~430	4-Chlorophenyl, 4-methyl-5-oxo-3-(trifluoromethyl)-1,2,4-triazoline
1-(4-chlorophenyl)-N-(6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl)cyclopentanecarboxamide	1170480-64-4	C₁₇H₁₉ClN₄OS	362.9	4-Chlorophenyl, triazolothiazine (sulfur-containing heterocycle)
1-(4-chlorophenyl)-N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)cyclopentanecarboxamide	1904222-81-6	C₂₁H₂₁ClN₄O₂	396.9	4-Chlorophenyl, benzotriazinone (oxygen-rich heterocycle)

Key Observations:

Heterocyclic Core: The target compound’s 1,2,4-triazoline ring (with CF₃ and methyl groups) contrasts with the triazolothiazine (sulfur-containing) in and the benzotriazinone (oxygen-rich) in . The trifluoromethyl group in the target enhances lipophilicity and metabolic resistance compared to the thiazine () or triazinone () moieties.

Molecular Weight :

• The target compound’s estimated molecular weight (~430) is higher than (362.9) and (396.9), primarily due to the bulky trifluoromethyl group.

Polarity: The benzotriazinone in introduces additional oxygen atoms, likely increasing polarity and aqueous solubility compared to the target’s triazoline.

Functional Implications

• Bioactivity: Triazole derivatives (like the target) are often explored as kinase inhibitors or antimicrobial agents due to their hydrogen-bonding capacity . The benzotriazinone in could improve π-π stacking interactions in protein binding pockets.

• Synthetic Complexity :

  • Introducing the trifluoromethyl group in the target compound requires specialized fluorination techniques, increasing synthetic complexity compared to or .